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Compound of Interest

Compound Name: 1-Naphthalenepropionic acid

Cat. No.: B188576

This guide provides immediate, essential safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling 1-Naphthalenepropionic acid. The
following procedures are designed to ensure safe handling, storage, and disposal of this
chemical in a laboratory setting.

Chemical Identifier:

Compound Name 1-Naphthalenepropionic acid
Molecular Formula C13H1202

CAS Number 3243-42-3

Molecular Weight 200.23 g/mol

Hazard Identification and GHS Classification

1-Naphthalenepropionic acid poses several health risks.[1][2][3] The primary hazards are
summarized in the table below.
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Hazard Class Category Hazard Statement
) o H315: Causes skin irritation.[1]
Skin Irritation 2
[21[3]
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation.[1][2][3]
Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation.[1][2][3]

Signal Word: Warning

Pictograms:

o Exclamation Mark

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-

Naphthalenepropionic acid to minimize exposure and ensure personal safety.[4][5][6]

Protection Type

Specification

Standard

Eye Protection

Goggles or safety glasses with

side-shields.

European Standard EN 166 or
OSHA 29 CFR 1910.133.[4][5]

[6]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber).

Inspect gloves before use.[4]

[5][6]

Skin and Body Protection

Long-sleeved laboratory coat.

Ensure full coverage of

exposed skin.[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation is experienced.[4]

[5107]

Necessary when working
outside a fume hood or with

large quantities.
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Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

e Always handle 1-Naphthalenepropionic acid in a well-ventilated area.[7]
o Use a chemical fume hood for all procedures that may generate dust or aerosols.[5]
2. Personal Preparation:

e Don the required PPE as specified in the table above.

e Ensure an eyewash station and safety shower are readily accessible.

3. Handling the Chemical:

e Avoid direct contact with skin and eyes.[6][7]

» Avoid formation of dust and aerosols.[6][7]

» Use non-sparking tools to prevent ignition.[7]

e Wash hands thoroughly after handling.[6]

4., Storage:

o Store in a cool, dry, and well-ventilated place.[4][7]

» Keep the container tightly closed when not in use.[4][7]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures:
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[5][7]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[5][6][7]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[5][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][7]

Spill Response:

suitable, closed container for disposal.[6]

Disposal Plan

Evacuate personnel from the spill area.

Do not let the chemical enter drains.[6][7]

Wear appropriate PPE, including respiratory protection.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

For large spills, prevent further leakage if it is safe to do so.[7]

» Dispose of 1-Naphthalenepropionic acid and any contaminated materials in accordance

with all applicable local, state, and federal regulations.

o Waste materials should be placed in a labeled, sealed container.
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e Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Workflow for Safe Handling and Disposal of 1-
Naphthalenepropionic Acid
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Start: Prepare for Handling

Don Personal Protective Equipment (PPE) Verify Engineering Controls
-.(3;33:;5 - Fume Hood Operational
- Eyewash/Shower Accessible
- Lab Coat

Chemical Handling
- Work in Fume Hood
- Avoid Dust/Aerosol Generation
- Use Non-Sparking Tools

After Use If Accident Occurs

Spill or Exposure Occurs Return to Work (If Safe)

Storage

- Cool, Dry, Well-Ventilated Area e E Waste
- Tightly Closed Container

Exposuf

Spill Cleanup

- B ATR Administer First Aid

- Follow SDS Protocol

> B AFTIRIELD (FF= - Seek Medical Attention

- Contain and Collect Waste

Waste Collection

3% My ST - Place in Labeled, Sealed Container

Dispose of Waste

- Follow Institutional & Regulatory Guidelines

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Naphthalenepropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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